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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, applications, and experimental considerations for Butane-1,4-¹³C₂, a stable isotope-

labeled compound crucial for research in metabolism, drug development, and chemical

reaction mechanisms.

Chemical and Physical Properties
Butane-1,4-¹³C₂ is a saturated hydrocarbon in which the carbon atoms at positions 1 and 4 are

replaced with the stable isotope carbon-13. This labeling provides a distinct mass shift, making

it an invaluable tracer for various analytical techniques.

Identification and Structure
Property Value

Chemical Name Butane-1,4-¹³C₂

CAS Number 69105-48-2[1][2]

Linear Formula ¹³CH₃CH₂CH₂¹³CH₃[1][2]

Molecular Weight 60.11 g/mol [1][2]

Isotopic Purity 99 atom % ¹³C[1][2]

SMILES String [13CH3]CC[13CH3][1]

InChI Key IJDNQMDRQITEOD-ZDOIIHCHSA-N[1]
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Physical Properties
The physical properties of Butane-1,4-¹³C₂ are essentially identical to those of unlabeled n-

butane.

Property Value

Melting Point -138 °C (lit.)[1][2]

Boiling Point -0.5 °C (lit.)[1][2]

Vapor Density 2.11 (vs air)[1]

Vapor Pressure 51.6 psi (37.7 °C)[1]

Flash Point -60 °C (-76.0 °F) - closed cup[1][2]

Solubility
Insoluble in water; soluble in nonpolar organic

solvents such as hexane and benzene.[1][3]

Safety and Handling
Butane-1,4-¹³C₂ is a highly flammable gas and should be handled with appropriate precautions

in a well-ventilated area, away from ignition sources.

Hazard Class GHS Pictograms Signal Word Hazard Statements

Flammable Gas 1 GHS02 (Flame) Danger
H220: Extremely

flammable gas.[1][4]

Pressurized Gas GHS04 (Gas cylinder) Danger

H280: Contains gas

under pressure; may

explode if heated.[1]

[4]

Storage: Store in a well-ventilated place and protect from sunlight.[4][5][6]
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The primary utility of Butane-1,4-¹³C₂ lies in its application as a stable isotope tracer in various

scientific domains.

Metabolic Pathway Tracing
Butane-1,4-¹³C₂ can be introduced into biological systems to trace the metabolic fate of its

carbon atoms. While not a primary metabolite itself, its breakdown products can enter central

carbon metabolism. The ¹³C labels can be tracked through various metabolic pathways, such

as the tricarboxylic acid (TCA) cycle, using techniques like mass spectrometry and nuclear

magnetic resonance (NMR) spectroscopy. This allows researchers to quantify metabolic fluxes

and identify active metabolic pathways in cells and organisms.

Figure 1: Simplified metabolic tracing of ¹³C from Butane-1,4-¹³C₂ through the TCA cycle.

Reaction Mechanism Studies
The distinct isotopic signature of Butane-1,4-¹³C₂ is instrumental in elucidating chemical

reaction mechanisms. A notable example is its use in studying the skeletal isomerization of n-

butane over solid acid catalysts. By analyzing the distribution of ¹³C in the isobutane product,

researchers can differentiate between monomolecular and bimolecular reaction pathways.[7]

Figure 2: Logical workflow for studying butane isomerization using Butane-1,4-¹³C₂.

Experimental Protocols
General Workflow for ¹³C Labeling Experiments
A typical experimental workflow for stable isotope labeling studies involves the introduction of

the labeled substrate, sample collection, extraction of metabolites, and analysis by mass

spectrometry or NMR.

Figure 3: General experimental workflow for ¹³C labeling studies.

Synthesis of Butane-1,4-¹³C₂
While detailed proprietary synthesis methods may vary, a general approach for the synthesis of

isotopically labeled alkanes involves the use of labeled starting materials in established organic

reactions. A plausible route for Butane-1,4-¹³C₂ could involve the reaction of a 1,2-dihaloethane
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with a ¹³C-labeled methylating agent, such as a Grignard reagent, followed by appropriate

workup and purification.

Spectroscopic Data and Interpretation
Mass Spectrometry
The electron ionization mass spectrum of Butane-1,4-¹³C₂ will exhibit a molecular ion peak (M⁺)

at m/z 60, which is two mass units higher than that of unlabeled butane (m/z 58). The

fragmentation pattern will be similar to that of unlabeled butane, with major fragments

corresponding to the loss of methyl and ethyl groups. The presence of the ¹³C labels in the

fragments can provide information about the original location of the labels.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will be similar to that of unlabeled butane, showing two

multiplets for the methyl (CH₃) and methylene (CH₂) protons. The signals for the protons on

the ¹³C-labeled carbons will appear as doublets due to one-bond ¹³C-¹H coupling (¹JCH ≈

125 Hz).

¹³C NMR: The proton-decoupled ¹³C NMR spectrum will show two signals. Due to the

symmetry of the molecule, the two terminal ¹³C-labeled methyl carbons (C1 and C4) will be

equivalent, and the two internal ¹²C-labeled methylene carbons (C2 and C3) will be

equivalent.[8] The chemical shifts will be approximately δ 13 ppm for C1/C4 and δ 25 ppm

for C2/C3. A key feature in the ¹³C NMR spectrum will be the presence of ¹³C-¹³C coupling

constants if both labeled carbons are in proximity, though in this case, the three-bond

coupling (³JCC) would be small.

This guide provides a foundational understanding of Butane-1,4-¹³C₂ for researchers and

professionals in drug development and related scientific fields. The unique properties of this

isotopically labeled compound make it a powerful tool for elucidating complex biological and

chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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